4-Nitro-2-{[(e)-phenylmethylidene]amino}phenol

• CAS RN: 3230-49-7
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-(benzylideneamino)-4-nitrophenol
• InChI: InChI=1S/C13H10N2O3/c16-13-7-6-11(15(17)18)8-12(13)14-9-10-4-2-1-3-5-10/h1-9,16H
• InChI Key: NNTURZUKNVOWBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=C(C=CC(=C2)[N+](=O)[O-])O

Description

4-Nitro-2-{[(e)-phenylmethylidene]amino}phenol is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.16 g of 2-amino-4-nitrophenol and 4.77 g of benzaldehyde in ethanol is refluxed. The reaction solution is condensed and cooled. The crystalline precipitates are collected by filtration to give 2-benzylideneamino-4-nitrophenol. 15.5 g of lead tetraacetate are added to a benzene suspension of the product obtained above, and the mixture is stirred. After the reaction, insoluble materials are filtered off. The filtrate is washed, and condensed. The residue is purified by silica gel column chromotography and recrystallized from ethanol, whereby 5.08 g of 5-nitro-2-phenylbenzoxazole are obtained.